
Iodoethane-1,1-d2: A Comprehensive Material
Safety Data Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iodoethane-1,1-d2

Cat. No.: B1601439 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides critical safety information, experimental protocols, and metabolic pathway insights for

Iodoethane-1,1-d2. This document summarizes key data from material safety data sheets

(MSDS) and toxicological studies to ensure safe handling and informed use in a laboratory

setting. While specific toxicological data for the deuterated form is limited, this guide

incorporates extensive information from its non-deuterated analogue, iodoethane, providing a

robust safety profile.

Core Safety and Physical Data
Iodoethane-1,1-d2 is a deuterated isotopologue of iodoethane. It is a colorless liquid that may

turn yellow or reddish upon exposure to air and light. Due to its potential hazards, strict

adherence to safety protocols is essential.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Iodoethane-1,1-
d2. Data for the non-deuterated analogue, iodoethane, is included for comparison where

specific data for the deuterated compound is unavailable.
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Property Iodoethane-1,1-d2
Iodoethane (for
comparison)

CAS Number 3652-82-2 75-03-6

Molecular Formula CH₃CD₂I C₂H₅I

Molecular Weight 157.98 g/mol 155.97 g/mol

Appearance Colorless liquid

Colorless liquid, turns

yellowish-red on exposure to

light and air[1]

Boiling Point 69-73 °C (lit.)[2] 69 - 73 °C[3]

Melting Point -108 °C (lit.)[2] -108 °C[3]

Density 1.974 g/mL at 25 °C[2] 1.936 g/cm³[3]

Flash Point
72 °C (161.6 °F) - closed

cup[2]
61 °C (141.8 °F)[3]

Refractive Index n20/D 1.509 (lit.)[2] Not specified

Water Solubility Not specified 0.4 g/100 mL at 20 °C[3]

log Pow Not specified 2.0

Hazard Identification and GHS Classification
Iodoethane-1,1-d2 is classified as a hazardous substance. The following table outlines its

GHS hazard classifications and associated statements.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[2]

Skin Irritation (Category 2) H315: Causes skin irritation[2]

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction[2]

Serious Eye Irritation (Category 2) H319: Causes serious eye irritation[2]

Respiratory Sensitization (Category 1)
H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled[2]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[2]

Germ cell mutagenicity (Category 2) H341: Suspected of causing genetic defects[2]

Flammable liquids (Category 3) H226: Flammable liquid and vapor

Signal Word: Danger[2]

Safe Handling and Emergency Protocols
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE) and Handling
Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.

General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.
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Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames. Protect from light and moisture. Store at 2-8°C for

long-term stability.[2]

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations. Do not allow the product to enter drains.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Consult a physician.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Toxicological Information and Metabolic Pathways
The toxicological properties of iodoethane are of significant concern. While specific studies on

the deuterated form are not readily available, the data for iodoethane provides a strong basis

for risk assessment.

Acute Toxicity
Oral: The LD50 for oral administration in rats is 330 mg/kg for iodoethane.[4]

Genotoxicity
Iodoethane is suspected of causing genetic defects.[2] It has tested positive in the Ames test

with E. coli.[4]
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Metabolic Pathway: Glutathione Conjugation
Iodoethane is metabolized in the body primarily through conjugation with glutathione (GSH), a

critical detoxification pathway.[3][5] This process, catalyzed by glutathione S-transferases

(GSTs), renders the xenobiotic more water-soluble, facilitating its excretion. The resulting

glutathione conjugate is further processed through the mercapturic acid pathway, ultimately

being excreted in the urine as a mercapturic acid derivative.[6]
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Cellular Environment

Mercapturic Acid Pathway (Detoxification)

Iodoethane-1,1-d2
(CH3CD2I)

Glutathione-S-conjugate

Conjugation

Glutathione (GSH) Cysteinylglycine Conjugate

γ-glutamyl-
transpeptidase

Glutathione S-Transferase
(GST)

Cysteine ConjugateDipeptidase Mercapturic Acid
(N-acetylcysteine conjugate)

N-acetyl-
transferase Urinary Excretion
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Experimental Procedure

Sample Processing and Analysis

Result Interpretation

Day 1-3:
Topical application of

Iodoethane-1,1-d2 to mouse ears

Day 6 (AM):
Intravenous injection of

³H-methyl thymidine

Day 6 (PM):
Euthanasia and excision of

draining lymph nodes

Preparation of single-cell
lymph node suspension

Measurement of ³H-thymidine
incorporation (DPM)

Calculation of Stimulation Index (SI)

SI ≥ 3?

Positive Result:
Skin Sensitizer

Yes

Negative Result:
Not a Skin Sensitizer

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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